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Compound of Interest

Compound Name: PF-4136309

Cat. No.: B3158423 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical compounds are paramount to ensuring a safe laboratory environment

and adhering to regulatory compliance. This guide provides essential, step-by-step procedures

for the proper disposal of PF-4136309, a potent and selective CCR2 antagonist. While specific

disposal instructions for every research compound are not always readily available, a

comprehensive waste management plan can be formulated by following established principles

of hazardous waste disposal, tailored with compound-specific data.

PF-4136309: Key Chemical and Safety Data
A thorough understanding of the compound's properties is the first step in safe handling and

disposal. The following table summarizes key quantitative data for PF-4136309.
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Property Value Reference

Molecular Formula C₂₉H₃₁F₃N₆O₃ [1][2][3]

Molecular Weight 568.59 g/mol [1]

Appearance Solid powder [3][4]

Solubility

Soluble in DMSO (≥ 50

mg/mL), DMF (20 mg/mL), and

Ethanol (20 mg/mL).

[2][5]

Storage (Solid) -20°C for up to 3 years. [4]

Storage (In Solvent)
-80°C for up to 1 year; -20°C

for up to 1 month.
[4]

Experimental Protocols: Proper Disposal
Procedures
The following procedures are based on general best practices for the disposal of laboratory

chemical waste and should be adapted to comply with your institution's specific environmental

health and safety (EHS) guidelines.

1. Personal Protective Equipment (PPE): Before handling PF-4136309 for disposal, ensure you

are wearing appropriate PPE:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or glasses with side shields

A laboratory coat

2. Waste Segregation: Proper segregation of waste is critical to prevent dangerous chemical

reactions.

Solid Waste:

Unused or expired PF-4136309 powder.
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Contaminated materials such as weighing papers, pipette tips, and gloves.

Collect all solid waste in a designated, chemically compatible, and clearly labeled

hazardous waste container.[6]

Liquid Waste:

Solutions containing PF-4136309.

Collect in a separate, compatible, and clearly labeled hazardous liquid waste container.[6]

Do not mix with other incompatible waste streams.

3. Containerization and Labeling:

Use containers that are in good condition and compatible with the chemical waste.

All waste containers must be accurately and clearly labeled with:

The full chemical name: "PF-4136309" or "N-(2-((S)-3-(((1r,4S)-4-hydroxy-4-(5-(pyrimidin-

2-yl)pyridin-2-yl)cyclohexyl)amino)pyrrolidin-1-yl)-2-oxoethyl)-3-

(trifluoromethyl)benzamide".

The words "Hazardous Waste".

A description of the contents (e.g., "Solid waste with PF-4136309," "Aqueous solution of

PF-4136309").

The date of accumulation.[6]

4. Storage of Waste:

Store waste containers in a designated and well-ventilated satellite accumulation area near

the point of generation.[6]

Keep containers securely sealed to prevent leaks or spills.

5. Final Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_CCR1_Antagonist_9.pdf
https://www.benchchem.com/product/b3158423?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_CCR1_Antagonist_9.pdf
https://www.benchchem.com/product/b3158423?utm_src=pdf-body
https://www.benchchem.com/product/b3158423?utm_src=pdf-body
https://www.benchchem.com/product/b3158423?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_CCR1_Antagonist_9.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_CCR1_Antagonist_9.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3158423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Never dispose of PF-4136309, in either solid or liquid form, down the drain or in the regular

trash.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[6]

6. Spill Management: In the event of a spill:

Alert others in the immediate area.

If the spill is significant, evacuate the area and contact your EHS department.

For minor spills, wear appropriate PPE.

Absorb liquid spills with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep up solid spills, avoiding dust generation. A damp cloth or a filtered vacuum

can be used for cleaning.[7]

Collect all contaminated materials in a labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent (e.g., ethanol), and dispose of the

cleaning materials as hazardous waste.

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of PF-4136309.
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PF-4136309 Disposal Workflow
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Caption: A workflow diagram for the safe disposal of PF-4136309.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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